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Introduction
Metolcarb is a carbamate insecticide used in rice cultivation to control a variety of pests. The

monitoring of its residues in rice paddy components, including soil, water, and rice plants, is

crucial for ensuring food safety and assessing environmental impact. Isotope Dilution Mass

Spectrometry (IDMS) is a highly accurate and reliable analytical technique for quantifying

pesticide residues.[1] This method involves the addition of a known amount of an isotopically

labeled internal standard of the analyte to the sample at the beginning of the analytical

process. The ratio of the native analyte to the labeled standard is measured by mass

spectrometry, which corrects for losses during sample preparation and instrumental analysis,

thus minimizing matrix effects.[2]

This application note provides a detailed protocol for the analysis of metolcarb residues in rice

paddy matrices (rice, soil, and water) using a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) extraction method coupled with Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) and isotope dilution.

Experimental Protocols
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Metolcarb analytical standard

Isotopically labeled Metolcarb (e.g., Metolcarb-d3) internal standard

Acetonitrile (ACN), LC-MS grade

Water, LC-MS grade

Methanol (MeOH)

Formic acid

Ammonium formate

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (for pigmented samples)

Syringe filters (0.22 µm)

Sample Collection and Preparation
Rice Grains:

Collect representative rice grain samples from the paddy field.

Homogenize the rice samples to a fine powder using a high-speed blender.[3]

Store the homogenized sample at -20°C until analysis.[4]

Paddy Soil:

Collect soil samples from the top 10-15 cm of the rice paddy.
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Air-dry the soil samples, remove any stones and plant debris, and sieve through a 2 mm

mesh.

Store the sieved soil at -20°C prior to extraction.

Paddy Water:

Collect water samples from the surface of the rice paddy in amber glass bottles.

Filter the water samples immediately through a 0.45 µm filter to remove suspended particles.

[5]

Store the filtered water samples at 4°C and analyze as soon as possible.

Extraction and Cleanup: Modified QuEChERS Method
This protocol is adapted from established QuEChERS methods for pesticide residue analysis in

food and environmental matrices.

Extraction:

Rice/Soil: Weigh 5 g of the homogenized rice or soil sample into a 50 mL centrifuge tube.

Water: Take 10 mL of the filtered paddy water in a 50 mL centrifuge tube.

Add 10 mL of water to the rice and soil samples.

Spike the sample with the isotopically labeled metolcarb internal standard solution.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL d-SPE tube.

The d-SPE tube should contain a mixture of sorbents to remove interfering matrix

components. A common composition is 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

For pigmented rice samples, 50 mg of GCB may be added, though this can lead to the

loss of planar pesticides.

Vortex the d-SPE tube for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

Final Extract Preparation:

Take an aliquot (e.g., 1 mL) of the cleaned extract and filter it through a 0.22 µm syringe

filter into an autosampler vial.

The extract is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
The following are typical LC-MS/MS parameters. These should be optimized for the specific

instrument being used.

LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance

Liquid Chromatography (UHPLC) system.

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid and 5 mM ammonium formate.

B: Methanol or Acetonitrile with 0.1% formic acid and 5 mM ammonium formate.

Gradient Elution: A typical gradient starts with a low percentage of organic phase (B), which

is gradually increased to elute the analytes.

Flow Rate: 0.2 - 0.4 mL/min.
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Column Temperature: 40°C.

Injection Volume: 1 - 5 µL.

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both native

metolcarb and the isotopically labeled internal standard for quantification and confirmation.

Data Presentation
The following tables summarize typical performance data for pesticide residue analysis in rice

matrices using methods similar to the one described. This data is provided for illustrative

purposes, as specific values for metolcarb will need to be determined during method validation.

Table 1: Method Validation Parameters for Pesticide Residue Analysis in Rice

Parameter Typical Value Range Reference

Linearity (R²) > 0.99

Limit of Detection (LOD) 0.002 - 0.01 mg/kg

Limit of Quantification (LOQ) 0.006 - 0.05 mg/kg

Recovery 70 - 120%

| Precision (RSD) | < 20% | |

Table 2: Example Quantitative Data for Carbamate Pesticides in Environmental Samples
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Pesticide Matrix
Fortification
Level
(µg/kg)

Recovery
(%)

RSD (%) Reference

Methiocarb
Surface
Water

5 92 ± 7 < 10

Methiocarb
Surface

Water
10 92 ± 7 < 10

Methiocarb
Surface

Water
50 92 ± 7 < 10

Methiocarb
Surface

Water
100 92 ± 7 < 10

Multi-residue Rice 10 70 - 120 < 20

| Multi-residue | Rice | 100 | 70 - 120 | < 20 | |

Visualizations
Experimental Workflow
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Caption: Workflow for Metolcarb Residue Analysis.
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Principle of Isotope Dilution Mass Spectrometry

In Sample
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Caption: Principle of Isotope Dilution Analysis.

Conclusion
The described method provides a robust and reliable approach for the determination of

metolcarb residues in various rice paddy matrices. The combination of a modified QuEChERS

extraction, d-SPE cleanup, and LC-MS/MS analysis with isotope dilution ensures high

accuracy, precision, and sensitivity, making it suitable for routine monitoring and regulatory

compliance. Method validation should be performed in the user's laboratory to ensure that the

performance characteristics meet the specific requirements of the analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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